Cas no 1105203-87-9 (2-[(4-chlorophenyl)methanesulfonyl]-3-(4-phenylpiperazin-1-yl)quinoxaline)

• Product Name: 2-[(4-chlorophenyl)methanesulfonyl]-3-(4-phenylpiperazin-1-yl)quinoxaline
• CAS No: 1105203-87-9
• MF: C₂₅H₂₃ClN₄O₂S
• MW: 478.993723154068
• CID: 5393218
• Update Time: 2025-06-10

2-[(4-chlorophenyl)methanesulfonyl]-3-(4-phenylpiperazin-1-yl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-[(4-chlorophenyl)methylsulfonyl]-3-(4-phenylpiperazin-1-yl)quinoxaline
• 2-[(4-chlorophenyl)methanesulfonyl]-3-(4-phenylpiperazin-1-yl)quinoxaline

• Inchi： 1S/C25H23ClN4O2S/c26-20-12-10-19(11-13-20)18-33(31,32)25-24(27-22-8-4-5-9-23(22)28-25)30-16-14-29(15-17-30)21-6-2-1-3-7-21/h1-13H,14-18H2
• InChI Key： FFRXZVOECFXGRU-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=NC(N2CCN(C3=CC=CC=C3)CC2)=C1S(CC1=CC=C(Cl)C=C1)(=O)=O

Additional information on 2-[(4-chlorophenyl)methanesulfonyl]-3-(4-phenylpiperazin-1-yl)quinoxaline

Recent Advances in the Study of 2-[(4-chlorophenyl)methanesulfonyl]-3-(4-phenylpiperazin-1-yl)quinoxaline (CAS: 1105203-87-9)

The compound 2-[(4-chlorophenyl)methanesulfonyl]-3-(4-phenylpiperazin-1-yl)quinoxaline (CAS: 1105203-87-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This quinoxaline derivative has been the subject of multiple studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. The following research briefing provides an overview of the latest findings related to this compound, focusing on its structural characteristics, biological activities, and recent advancements in its application.

Recent studies have highlighted the unique structural features of 2-[(4-chlorophenyl)methanesulfonyl]-3-(4-phenylpiperazin-1-yl)quinoxaline, which contribute to its biological activity. The compound's quinoxaline core, coupled with the 4-chlorophenyl and phenylpiperazine substituents, has been shown to interact with specific molecular targets, including kinases and neurotransmitter receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain protein kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its kinase inhibitory properties, research has also explored the compound's effects on the central nervous system. A preclinical study conducted by a team at the University of Cambridge revealed that 2-[(4-chlorophenyl)methanesulfonyl]-3-(4-phenylpiperazin-1-yl)quinoxaline modulates dopamine and serotonin receptor activity, indicating possible applications in the treatment of neurological disorders such as Parkinson's disease and depression. The study, published in Neuropharmacology, utilized in vitro and in vivo models to assess the compound's pharmacokinetic profile and brain penetration, with promising results.

Another area of active research involves the compound's potential as an anticancer agent. A recent investigation by researchers at the National Cancer Institute demonstrated that 2-[(4-chlorophenyl)methanesulfonyl]-3-(4-phenylpiperazin-1-yl)quinoxaline induces apoptosis in certain cancer cell lines by targeting the PI3K/AKT/mTOR signaling pathway. The findings, published in Cancer Research, suggest that this compound could serve as a scaffold for the development of novel anticancer therapies, particularly for tumors with dysregulated kinase activity.

Despite these promising findings, challenges remain in the development of 2-[(4-chlorophenyl)methanesulfonyl]-3-(4-phenylpiperazin-1-yl)quinoxaline as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and preclinical testing. Recent efforts have focused on synthesizing analogs of the compound to improve its drug-like properties while retaining its biological activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of several derivatives with enhanced pharmacokinetic profiles, paving the way for future clinical investigations.

In conclusion, 2-[(4-chlorophenyl)methanesulfonyl]-3-(4-phenylpiperazin-1-yl)quinoxaline (CAS: 1105203-87-9) represents a promising candidate for multiple therapeutic applications, including inflammation, neurological disorders, and cancer. Ongoing research continues to uncover its molecular mechanisms and optimize its properties for clinical use. The compound's versatility and unique pharmacophore make it a valuable subject for further study in the field of medicinal chemistry.